Cas no 33469-10-2 (Benzenamine, N,N-dimethyl-4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-)

• Product name: Benzenamine, N,N-dimethyl-4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-
• CAS No: 33469-10-2
• MF: C₁₂H₁₂F₃N₃
• MW: 255.23899269104
• CID: 1458025
• PubChem ID: 85784843

Benzenamine, N,N-dimethyl-4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dimethyl-4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-
• N,N-dimethyl-4-(4-trifluoromethyl-1(3)H-imidazol-2-yl)-aniline
• AKOS026727562
• N,N-Dimethyl-4-[5-(trifluoromethyl)-1H-imidazol-2-yl]benzenamine
• DTXSID501172823
• N,N-dimethyl-4-[5-(trifluoromethyl)-1H-imidazol-2-yl]-Benzenamine
• 33469-10-2

• Inchi： InChI=1S/C12H12F3N3/c1-18(2)9-5-3-8(4-6-9)11-16-7-10(17-11)12(13,14)15/h3-7H,1-2H3,(H,16,17)
• InChI Key： FSTOASXUGSKDBZ-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC=C(C=C1)C2=NC=C(N2)C(F)(F)F

Computed Properties

• Exact Mass: 255.09846
• Monoisotopic Mass: 255.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31.9Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Melting Point: >240 °C
• Boiling Point: 393.9±42.0 °C(Predicted)
• PSA: 31.92